Cas no 656259-96-0 (Bicyclo[2.2.1]heptan-7-ol, 1-phenyl-)

Bicyclo[2.2.1]heptan-7-ol, 1-phenyl- structure
656259-96-0 structure
Product name:Bicyclo[2.2.1]heptan-7-ol, 1-phenyl-
CAS No:656259-96-0
MF:C13H16O
MW:188.26554
CID:397803
PubChem ID:71375536

Bicyclo[2.2.1]heptan-7-ol, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptan-7-ol, 1-phenyl-
    • 4-phenylbicyclo[2.2.1]heptan-7-ol
    • DTXSID40798272
    • 656259-96-0
    • 1-Phenylbicyclo[2.2.1]heptan-7-ol
    • Inchi: InChI=1S/C13H16O/c14-12-10-6-8-13(12,9-7-10)11-4-2-1-3-5-11/h1-5,10,12,14H,6-9H2
    • InChI Key: UOIOEEJVUAQKCB-UHFFFAOYSA-N
    • SMILES: C1CC2(CCC1C2O)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 188.12018
  • Monoisotopic Mass: 188.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

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